Cas no 2171793-52-3 (4-(1-Amino-3-methylbutyl)thian-4-ol)

• Product Name: 4-(1-Amino-3-methylbutyl)thian-4-ol
• CAS No: 2171793-52-3
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5566750
• PubChem ID: 165594911
• Update Time: 2023-07-11

4-(1-Amino-3-methylbutyl)thian-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1638129
• 2171793-52-3
• 4-(1-amino-3-methylbutyl)thian-4-ol
• 4-(1-Amino-3-methylbutyl)thian-4-ol

• Inchi： 1S/C10H21NOS/c1-8(2)7-9(11)10(12)3-5-13-6-4-10/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： OMQDOSSVDOWTAC-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C(CC(C)C)N)O

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų